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Compound of Interest

Compound Name: 3,4,5-Tribromopyrazole

Cat. No.: B016341 Get Quote

Pyrazole and its derivatives are foundational scaffolds in medicinal chemistry, present in a wide

array of approved drugs and clinical candidates.[1][2] The tribrominated pyrazole, in particular,

offers three reactive handles that can be selectively functionalized, making it a versatile starting

material for constructing diverse molecular libraries. Its applications span the development of

anti-inflammatory, anti-cancer, and neuroactive agents.[3] Given its role at the genesis of a

synthetic route, the purity of the initial 3,4,5-Tribromo-1H-pyrazole charge is paramount. The

presence of under-brominated species (mono- or dibromo-pyrazoles) or isomeric impurities can

fundamentally alter reaction pathways and compromise the integrity of the final compounds.

This guide is structured to empower the scientist to source with confidence and verify with

certainty.

Chapter 1: The Synthetic Landscape and Its Impact
on Quality
The quality of a chemical reagent is a direct reflection of its synthetic route and subsequent

purification. Understanding the manufacturing process is critical to anticipating potential

impurities. 3,4,5-Tribromo-1H-pyrazole is typically synthesized via the exhaustive bromination

of 1H-pyrazole.

The reaction generally proceeds by treating pyrazole with an excess of a brominating agent

(e.g., bromine) in a suitable solvent, often under alkaline conditions to facilitate the reaction via

the pyrazole anion.[3]
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Stage 1: Documentation Review

Stage 2: In-House Verification
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Yes
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Place Order
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Data Confirms Structure?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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